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Compound of Interest

Compound Name: DRP1i27

Cat. No.: B12396276

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural and biochemical interactions

between the novel small molecule inhibitor, DRP1i27, and the Dynamin-related protein 1

(Drp1). Drp1 is a key regulator of mitochondrial fission, a process implicated in numerous

physiological and pathological conditions.[1][2] Understanding the precise mechanism of

DRP1i27 binding is crucial for the development of therapeutics targeting aberrant mitochondrial

dynamics.

Executive Summary
DRP1i27 has been identified as the first small molecule inhibitor that directly binds to human

Drp1.[1][2] This was confirmed through multiple independent biophysical methods.[1][2]

Molecular docking studies predict that DRP1i27 interacts with the GTPase binding domain of

Drp1, suggesting a mechanism of competitive inhibition.[1][3] Functionally, DRP1i27 has been

shown to inhibit Drp1's GTPase activity and modulate mitochondrial morphology in a Drp1-

dependent manner.[1][2][4]
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The interaction between DRP1i27 and human Drp1 isoform 3 has been quantitatively

characterized using Surface Plasmon Resonance (SPR) and Microscale Thermophoresis

(MST). The inhibitory effect on Drp1's enzymatic activity was determined via a GTPase activity

assay.

Parameter Method Value (µM) Source

Binding Affinity (KD)
Surface Plasmon

Resonance (SPR)
286 ± 4.4 [1]

Binding Affinity (KD)

Microscale

Thermophoresis

(MST)

190.9 ± 0.75 [1]

GTPase Activity GTPase Assay
Trend of inhibition at

5-50 µM
[1]

Structural Insights from Molecular Docking
Molecular docking simulations were performed to elucidate the potential binding mode of

DRP1i27 within the active site of human Drp1, using the crystal structure of the Drp1 GTPase

domain (PDB code: 4H1V) as a reference.[1][4]

Key Predicted Interactions:

Binding Location: GTPase binding domain of Drp1.[1][3]

Compound Scaffold: DRP1i27 is composed of a diazabicyclic scaffold with an imidazole and

a pyrazole connected to a furan.[1][5]

Polar Interactions: The amine group of the imidazole ring is predicted to form hydrogen

bonds with the side chain oxygen of Gln34.[5] The vendor MedchemExpress also suggests a

hydrogen bond with Asp218.[3]

Hydrophobic Interactions: Several hydrophobic interactions are also predicted to stabilize the

binding.[1][5]
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Experimental Methodologies
Surface Plasmon Resonance (SPR)

Objective: To determine the binding affinity (KD) of DRP1i27 to human Drp1 isoform 3.

Principle: SPR measures the change in the refractive index at the surface of a sensor chip

as an analyte (DRP1i27) flows over an immobilized ligand (Drp1), allowing for real-time

detection of binding and dissociation.

Protocol Outline:

Human Drp1 isoform 3 is immobilized on a sensor chip.

A series of concentrations of DRP1i27 are injected over the chip surface.

The binding response is measured as a function of time.

The resulting sensorgrams are fitted to a suitable binding model to calculate the

association (ka) and dissociation (kd) rate constants, from which the equilibrium

dissociation constant (KD) is derived.

Microscale Thermophoresis (MST)
Objective: To independently confirm the binding interaction and determine the KD of

DRP1i27 to human Drp1 isoform 3.

Principle: MST measures the directed movement of molecules along a microscopic

temperature gradient. A change in the hydration shell, charge, or size of a molecule upon

ligand binding results in a change in its thermophoretic movement, which is used to quantify

the binding affinity.

Protocol Outline:

Human Drp1 isoform 3 is fluorescently labeled.

The labeled Drp1 is kept at a constant concentration, while the concentration of DRP1i27
is varied.
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The samples are loaded into capillaries, and a microscopic temperature gradient is

applied.

The change in fluorescence due to thermophoresis is measured and plotted against the

ligand concentration.

The data is fitted to a binding curve to determine the KD.

GTPase Activity Assay
Objective: To assess the functional effect of DRP1i27 on the enzymatic activity of Drp1.

Principle: This assay measures the rate of GTP hydrolysis to GDP by Drp1. The amount of

inorganic phosphate released is quantified, typically using a colorimetric method.

Protocol Outline:

Recombinant human Drp1 is incubated with GTP in a reaction buffer.

Different concentrations of DRP1i27 (or a vehicle control like DMSO) are added to the

reaction mixture.

The reaction is allowed to proceed for a defined period at a specific temperature.

The reaction is stopped, and the amount of inorganic phosphate generated is measured.

The GTPase activity in the presence of DRP1i27 is compared to the control to determine

the extent of inhibition.[1]
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Caption: Signaling pathway of Drp1-mediated mitochondrial fission and the inhibitory action of

DRP1i27.
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Experimental Workflow for DRP1i27-Drp1 Binding
Analysis
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Caption: Workflow for the biophysical and functional characterization of DRP1i27 binding to

Drp1.

Logical Relationship of DRP1i27's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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